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Compound of Interest

Compound Name: 3-Bromo-5-fluoro-2-methylaniline

Cat. No.: B1271939

Essential Safety and Handling Guide for 3-
Bromo-5-fluoro-2-methylaniline

This guide provides crucial safety, handling, and disposal information for 3-Bromo-5-fluoro-2-
methylaniline, a compound utilized in advanced scientific research. Adherence to these
protocols is essential for ensuring a safe laboratory environment and mitigating potential risks.
This information is synthesized from safety data for the compound and structurally related
aromatic amines.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Bromo-5-fluoro-2-methylaniline
is provided below.

Property Value

Molecular Formula C7H7BrFEN[1][2][3]
Molecular Weight 204.04 g/mol [1][2]
CAS Number 502496-36-8[1][3][4]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the primary line of defense against potential exposure when

handling 3-Bromo-5-fluoro-2-methylaniline. The following table summarizes the required

PPE.[5][6]

Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to vapors or dust.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
gquantities or during reactions
that could splash.[6][7]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is
advisable to wear two pairs
(double-gloving) and change

them frequently.[6]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[6]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[6]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are
insufficient. The type of
respirator depends on the

specific conditions.[5][6][7]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Bromo-5-fluoro-2-methylaniline is crucial for safety and

experimental integrity.
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Step 1: Pre-Handling Preparation
» Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

o Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher
are readily accessible.[6]

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the handling area.[6]

Step 2: Handling the Chemical

o Weighing: When weighing the solid compound, use a balance inside a chemical fume hood
or a ventilated balance enclosure.

» Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

e Reactions: Use appropriate glassware and securely set up the apparatus within the fume
hood.

Step 3: Post-Handling Procedures

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.[6]

» Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
potential contamination.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[8]

Disposal Plan

Proper disposal of 3-Bromo-5-fluoro-2-methylaniline and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:
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o Collect all waste containing 3-Bromo-5-fluoro-2-methylaniline, including contaminated
consumables (e.g., gloves, wipes), in a designated, properly labeled, and sealed
hazardous waste container.

o Do not mix with incompatible waste streams.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-
Bromo-5-fluoro-2-methylaniline".

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials and ignition sources, until it is collected for disposal.[7][9]

» Disposal:

o Dispose of the chemical waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[7]

o Do not dispose of this chemical down the drain or in the regular trash.

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
3-Bromo-5-fluoro-2-methylaniline.
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Start: Handling 3-Bromo-5-fluoro-2-methylaniline

Step 1: Pre-Handling Preparation
- Conduct Risk Assessment
- Verify Emergency Equipment
- Don Full PPE

Step 2: Chemical Handling
(Inside Chemical Fume Hood)

Weighing

Dissolving

Reaction Setup

Step 3: Post-Handling Procedures

Decontaminate Work Area

Proper Glove Removal

Wash Hands Thoroughly

Step 4: Waste Disposal
- Segregate & Label Waste

- Store in Designated Area
- Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Handling 3-Bromo-5-fluoro-2-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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